![molecular formula C9H8BrClO B6601228 6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran CAS No. 1864453-93-9](/img/structure/B6601228.png)
6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran (BCDHP) is a heterocyclic compound, which is a type of organic compound composed of atoms of at least two different elements. BCDHP is a member of the benzopyran family, which is a class of compounds containing a benzene ring fused with a pyran ring. BCDHP has been studied for its potential applications in areas such as synthesis, drug design, and biochemistry. In
Scientific Research Applications
6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran has been studied for its potential applications in areas such as synthesis, drug design, and biochemistry. In particular, this compound has been investigated as a potential inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. This compound has also been studied for its potential use as a ligand for binding to metal ions, such as zinc. In addition, this compound has been investigated for its potential use as an inhibitor of monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters.
Mechanism of Action
The mechanism of action of 6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran is not fully understood. However, it is believed that this compound may act as an inhibitor of COX-2 by binding to the active site of the enzyme. This compound may also act as a ligand for binding to metal ions, such as zinc, by forming coordination bonds with the metal ions. Finally, this compound may act as an inhibitor of MAO by binding to the active site of the enzyme.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it is believed that this compound may have anti-inflammatory, antioxidant, and neuroprotective effects. In addition, this compound may have potential applications in the treatment of certain neurological disorders, such as Alzheimer’s disease and Parkinson’s disease.
Advantages and Limitations for Lab Experiments
The main advantage of using 6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran in laboratory experiments is that it is a relatively simple and inexpensive compound to synthesize. In addition, this compound has a relatively low toxicity, making it a safe compound to use in laboratory experiments. However, there are some limitations to using this compound in laboratory experiments. For example, this compound has a relatively short half-life, which means that it must be used quickly after synthesis. In addition, the mechanism of action of this compound is not fully understood, which may limit its applications in laboratory experiments.
Future Directions
There are a number of potential future directions for the use of 6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran. For example, it may be possible to develop new methods for synthesizing this compound that are more efficient and cost-effective. In addition, further research may be conducted to better understand the mechanism of action of this compound and its potential applications in areas such as drug design and biochemistry. Finally, this compound may be studied for its potential use in the treatment of certain neurological disorders, such as Alzheimer’s disease and Parkinson’s disease.
Synthesis Methods
6-bromo-4-chloro-3,4-dihydro-2H-1-benzopyran can be synthesized using a variety of methods. One method involves the reaction of 4-chlorobenzaldehyde with 2,6-dibromopyridine in aqueous acetic acid. This reaction yields this compound as a white solid. Another method involves the reaction of 4-chlorobenzaldehyde with 2,6-dibromopyridine in the presence of piperidine. This reaction yields this compound as a yellow solid. Finally, this compound can be synthesized by the reaction of 4-chlorobenzaldehyde with 2,6-dibromopyridine in the presence of zinc chloride. This reaction yields this compound as a white solid.
properties
IUPAC Name |
6-bromo-4-chloro-3,4-dihydro-2H-chromene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrClO/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8H,3-4H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIIFTAUDUJRGLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C1Cl)C=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrClO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.51 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.